Cas no 2225178-29-8 (6-fluoro-5-(methoxycarbonyl)pyridin-3-ylboronic acid)

• Product Name: 6-fluoro-5-(methoxycarbonyl)pyridin-3-ylboronic acid
• CAS No: 2225178-29-8
• MF: C₇H₇BFNO₄
• MW: 198.94
• MDL: MFCD27951439
• CID: 5143980
• PubChem ID: 133661940
• Update Time: 2025-05-24

6-fluoro-5-(methoxycarbonyl)pyridin-3-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-5-(methoxycarbonyl)pyridine-3-boronic acid
• 6-fluoro-5-(methoxycarbonyl)pyridin-3-ylboronic acid
• EN300-23930265
• (6-fluoro-5-methoxycarbonylpyridin-3-yl)boronic acid
• (6-Fluoro-5-(methoxycarbonyl)pyridin-3-yl)boronic acid
• 2225178-29-8
• [6-fluoro-5-(methoxycarbonyl)pyridin-3-yl]boronic acid

• MDL： MFCD27951439
• Inchi： 1S/C7H7BFNO4/c1-14-7(11)5-2-4(8(12)13)3-10-6(5)9/h2-3,12-13H,1H3
• InChI Key： FRYPCIXPRSLOFE-UHFFFAOYSA-N
• SMILES： C1=NC(F)=C(C(OC)=O)C=C1B(O)O

Computed Properties

• Exact Mass: 199.0452160g/mol
• Monoisotopic Mass: 199.0452160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.6Ų

Additional information on 6-fluoro-5-(methoxycarbonyl)pyridin-3-ylboronic acid

Introduction to 6-fluoro-5-(methoxycarbonyl)pyridin-3-ylboronic acid (CAS No: 2225178-29-8)

6-fluoro-5-(methoxycarbonyl)pyridin-3-ylboronic acid, identified by the Chemical Abstracts Service Number (CAS No) 2225178-29-8, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. The presence of both a fluoro substituent and a methoxycarbonyl group on the pyridine ring imparts unique electronic and steric properties, making it a valuable building block for drug discovery programs.

The boronic acid functionality in 6-fluoro-5-(methoxycarbonyl)pyridin-3-ylboronic acid is particularly noteworthy, as it facilitates cross-coupling reactions such as the Suzuki-Miyaura coupling. This reaction is a cornerstone in modern synthetic organic chemistry, enabling the formation of carbon-carbon bonds under mild conditions. The fluorine atom, on the other hand, is known to influence the metabolic stability and binding affinity of drug candidates, making it a preferred choice for medicinal chemists aiming to optimize pharmacokinetic profiles.

Recent advancements in the field of boron-containing pharmaceuticals have highlighted the importance of 6-fluoro-5-(methoxycarbonyl)pyridin-3-ylboronic acid in the development of targeted therapies. For instance, boron-containing compounds have shown promise in the treatment of various cancers, including breast and ovarian cancers. The ability to precisely modulate the electronic properties of these molecules through substituent effects has led to the discovery of several lead compounds that are currently undergoing preclinical evaluation.

In addition to its applications in oncology, 6-fluoro-5-(methoxycarbonyl)pyridin-3-ylboronic acid has been explored in the synthesis of small-molecule inhibitors targeting enzyme-driven diseases. The pyridine scaffold is a common motif in many bioactive molecules, and its modification with fluorine and ester groups enhances both potency and selectivity. Recent studies have demonstrated its utility in generating inhibitors of kinases and other enzyme targets, which are implicated in inflammatory diseases and neurological disorders.

The synthetic route to 6-fluoro-5-(methoxycarbonyl)pyridin-3-ylboronic acid involves multi-step organic transformations, starting from commercially available pyridine derivatives. The introduction of the fluoro group typically requires halogen exchange or direct fluorination techniques, while the methoxycarbonylation step can be achieved through esterification reactions. The final boronation step employs palladium-catalyzed borylation, a reaction that is highly efficient and scalable for industrial applications.

One of the key challenges in working with 6-fluoro-5-(methoxycarbonyl)pyridin-3-ylboronic acid is its sensitivity to moisture and air, which necessitates careful handling under inert conditions. However, advances in boronic acid stabilization techniques have made it more feasible to store and transport this compound without significant degradation. These improvements have been instrumental in streamlining synthetic workflows and enhancing overall yields in drug development pipelines.

The role of computational chemistry in optimizing derivatives of 6-fluoro-5-(methoxycarbonyl)pyridin-3-ylboronic acid cannot be overstated. Molecular modeling studies have provided insights into how structural modifications affect biological activity, allowing researchers to design more effective drug candidates. For example, computational analysis has revealed that subtle changes in the substitution pattern around the pyridine ring can significantly alter binding interactions with biological targets.

In conclusion, 6-fluoro-5-(methoxycarbonyl)pyridin-3-ylboronic acid (CAS No: 2225178-29-8) is a versatile and highly functional compound that plays a pivotal role in modern drug discovery. Its unique structural features make it an attractive intermediate for synthesizing biologically active molecules with improved pharmacological properties. As research continues to uncover new applications for boron-containing compounds, 6-fluoro-5-(methoxycarbonyl)pyridin-3-ylboronic acid is poised to remain at the forefront of pharmaceutical innovation.